Cas no 419565-47-2 (2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl-)
419565-47-2 structure
Product Name:2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl-
CAS No:419565-47-2
MF:C8H12O3
MW:156.179082870483
CID:326639
PubChem ID:11389514
Update Time:2025-04-19
2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl-
- 2-methyl-2,3,4,5-tetrahydrooxepine-7-carboxylic acid
- 2-Oxepincarboxylicacid,4,5,6,7-tetrahydro-7-methyl-(9CI)
- AGN-PC-0084TB
- DTXSID30464297
- 419565-47-2
-
- Inchi: 1S/C8H12O3/c1-6-4-2-3-5-7(11-6)8(9)10/h5-6H,2-4H2,1H3,(H,9,10)
- InChI Key: HKHODUZAQNLSFN-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CCCCC1C
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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